Cas no 2248416-36-4 (8-{(tert-butoxy)carbonylamino}quinoline-7-carboxylic acid)

• Product Name: 8-{(tert-butoxy)carbonylamino}quinoline-7-carboxylic acid
• CAS No: 2248416-36-4
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 6219845
• PubChem ID: 165719179
• Update Time: 2025-05-19

8-{(tert-butoxy)carbonylamino}quinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-{(tert-butoxy)carbonylamino}quinoline-7-carboxylic acid
• 2248416-36-4
• 8-{[(tert-butoxy)carbonyl]amino}quinoline-7-carboxylic acid
• EN300-1664206

• Inchi： 1S/C15H16N2O4/c1-15(2,3)21-14(20)17-12-10(13(18)19)7-6-9-5-4-8-16-11(9)12/h4-8H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： VIKYQBGEBFHUDX-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)C=CC2=CC=CN=C12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.11100700g/mol
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.5Ų

Additional information on 8-{(tert-butoxy)carbonylamino}quinoline-7-carboxylic acid

Comprehensive Overview of 8-{(tert-butoxy)carbonylamino}quinoline-7-carboxylic acid (CAS No. 2248416-36-4)

8-{(tert-butoxy)carbonylamino}quinoline-7-carboxylic acid (CAS No. 2248416-36-4) is a high-value quinoline derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique tert-butoxycarbonyl (Boc) protected amino group and a carboxylic acid moiety, making it a versatile intermediate for drug discovery and organic synthesis. Its molecular structure combines the rigidity of the quinoline scaffold with the reactivity of both Boc-amine and carboxyl functional groups, enabling applications in peptide coupling, heterocycle modifications, and targeted molecule design.

The growing demand for quinoline-based compounds in medicinal chemistry has spotlighted CAS 2248416-36-4 as a critical building block. Researchers frequently search for "Boc-protected quinoline derivatives" or "quinoline-7-carboxylic acid applications," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in optimizing drug bioavailability and target selectivity, aligning with trends in personalized medicine and structure-activity relationship (SAR) studies.

From a synthetic perspective, 8-{(tert-butoxy)carbonylamino}quinoline-7-carboxylic acid is synthesized via multi-step protocols involving Boc protection of the amino group and subsequent oxidation or carboxylation. Its stability under mild conditions makes it suitable for solid-phase peptide synthesis (SPPS) and cross-coupling reactions. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a key factor for regulatory compliance in preclinical trials.

Environmental and safety considerations are paramount when handling CAS 2248416-36-4. While not classified as hazardous, proper laboratory practices (e.g., PPE, ventilation) are recommended. The compound’s low ecotoxicity aligns with the pharmaceutical industry’s shift toward green chemistry principles, a topic gaining traction in academic and industrial forums.

In summary, 8-{(tert-butoxy)carbonylamino}quinoline-7-carboxylic acid exemplifies innovation in small-molecule therapeutics. Its dual functionality addresses challenges in prodrug design and bioconjugation, answering frequent search queries like "how to modify quinoline cores" or "Boc-amine deprotection methods." As research expands into AI-driven drug discovery, this compound’s role in high-throughput screening libraries is expected to grow, reinforcing its commercial and scientific significance.